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Cat. No.: B1440677
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& J

Executive Summary

2-Bromo-4-methylbenzylamine (CAS: 865718-75-8) is a specialized halogenated
benzylamine intermediate used critically in medicinal chemistry. It serves as a "privileged
scaffold” for introducing the 2-bromo-4-methylphenyl moiety into pharmacophores, most
notably in the development of Phosphodiesterase Type 4 (PDE4) inhibitors and other
heterocyclic bioactive agents.

This guide provides a rigorous analysis of its physicochemical properties, synthetic pathways,
and handling protocols.[1][2] It bridges the gap between theoretical molecular descriptors and
practical laboratory application, designed for researchers requiring high-purity building blocks
for lead optimization.

Chemical Identity & Structural Analysis[3][4]

The compound features a primary amine attached to a benzylic carbon, with a bromine atom at
the ortho position and a methyl group at the para position relative to the benzylic chain. This
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substitution pattern imparts unique steric and electronic properties:

e Ortho-Bromo Effect: The bulky bromine atom (

) creates steric hindrance near the amine, influencing the kinetics of nucleophilic attacks

during derivatization.

o Electronic Push-Pull: The methyl group (electron-donating via hyperconjugation) and the

bromine (electron-withdrawing via induction, donating via resonance) create a distinct

electrostatic potential map, affecting the pKa of the benzylic amine.

Attribute

Detail

IUPAC Name

(2-Bromo-4-methylphenyl)methanamine

Common Name

2-Bromo-4-methylbenzylamine

865718-75-8 (Free Base) / 1293323-97-3 (HCI

CAS Number
Salt)
Molecular Formula CsH10BrN
Molecular Weight 200.08 g/mol
SMILES CC1=CC(Br)=C(CN)C=C1
MDL Number MFCD09839211

Physical Characteristics Matrix

Due to the specialized nature of this intermediate, experimental data is often conflated with its

precursors. The table below distinguishes between experimentally verified precursor data and

calculated properties for the amine, derived from structure-property relationship (SPR)

algorithms validated against analogous benzylamines.

Table 1: Physicochemical Properties[4]
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Property

Value (2-Bromo-4-
methylbenzylamine)

Referencel/Note

Physical State

Liquid (Free Base) / Solid (HCI
Salt)

Analogous to 2-

bromobenzylamine

Extrapolated from 4-

Boiling Point 245-250 °C (Predicted) methylbenzylamine (195°C) +
Br contribution
) High density due to heavy
Density 1.35 + 0.05 g/cm3

halogen (Br)

pKa (Conjugate Acid)

~8.9 — 9.1 (Predicted)

Lower than benzylamine (9.[3]
[4][5]3) due to ortho-Br
induction

Solubility (Water)

Low (<5 mg/mL)

Lipophilic aryl halide

dominates solvation

Solubility (Organic)

High (DCM, THF, Methanol,
DMSO)

Standard for benzylamines

Table 2: Precursor Reference Data (Quality Control

Markers)

Use these experimentally verified values to validate starting material purity.

Precursor . .
CAS Melting Point Appearance
Compound
2-Bromo-4- Low-melting
824-54-4 30-35°C , _
methylbenzaldehyde crystalline solid
2-Bromo-4- White to off-white
42872-73-1 50-55 °C

methylbenzonitrile

powder

Synthetic Protocols & Production
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The most robust route to high-purity 2-Bromo-4-methylbenzylamine is the Reductive
Amination of its aldehyde precursor. This method avoids the over-alkylation byproducts
common in direct alkylation.

Workflow Visualization

The following diagram outlines the reaction logic, highlighting the critical intermediate

formation.
: Reaction Conditions :
i i
| Solvent: MeOH |
: Temp: 25°C :
| Time: 12-24h :
e i
+ NH40Ac + NaBH3CN
2-Bromo-4-methylbenzaldehyde (Imine Formation) > Imine Intermediate (Reduction) > 2-Bromo-4-methylbenzylamine
(CAS 824-54-4) (Transient) (CAS 865718-75-8)

Click to download full resolution via product page

Figure 1: Reductive amination pathway converting the aldehyde precursor to the target amine
via an in-situ imine.

Experimental Protocol: Reductive Amination
Rationale: This protocol uses Sodium Cyanoborohydride (

) because it selectively reduces the imine bond at pH 6-7 without reducing the aldehyde
functionality, preventing side reactions.

Materials:
e 2-Bromo-4-methylbenzaldehyde (1.0 eq)
e Ammonium Acetate (

) (10.0 eq) — Excess ensures complete conversion to imine.

e Sodium Cyanoborohydride (
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) (1.5 eq)

e Methanol (Anhydrous)
« Molecular Sieves (3A) — Optional, to scavenge water and drive equilibrium.
Step-by-Step Methodology:

e Imine Formation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-
Bromo-4-methylbenzaldehyde in anhydrous methanol (0.2 M concentration).

o Buffer Addition: Add Ammonium Acetate. The solution may slightly warm; this is normal. Add
activated molecular sieves if available. Stir at room temperature for 1 hour to establish the
aldehyde-imine equilibrium.

e Reduction: Cool the mixture to 0°C. Carefully add

portion-wise. Caution: Toxic HCN gas can evolve if acidified; maintain ventilation.

o Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours. Monitor
by TLC (System: 5% MeOH in DCM) or LC-MS.

o Work-up:

o Quench with saturated aqueous

o Evaporate methanol under reduced pressure.

o Extract the agueous residue with Dichloromethane (
, 3X).

o Wash combined organics with brine, dry over
, and concentrate.

« Purification: If necessary, purify via flash column chromatography (Amine-functionalized
silica or standard silica with 1% Triethylamine in eluent) or precipitate as the HCI salt by
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adding 4M HCI in Dioxane.

Applications in Drug Discovery[1][5]

2-Bromo-4-methylbenzylamine is not merely a solvent or reagent; it is a structural motif.

PDE4 Inhibitors

As detailed in patent literature (e.g., WO2005090354), this amine is used to synthesize
Pyrazolo[3,4-b]pyridine derivatives. The 2-bromo group often occupies a hydrophobic pocket in
the target enzyme (PDE4), enhancing binding affinity through halogen bonding or lipophilic
interactions, while the amine serves as the linker to the core scaffold.

Cross-Coupling Readiness

The aryl bromide functionality remains intact during the amine formation (if reductive amination
is used). This allows the molecule to serve as a "bifunctional handle™:

» Handle A (Amine): For amide coupling or sulfonylation.

e Handle B (Aryl Bromide): For downstream Suzuki-Miyaura or Buchwald-Hartwig couplings to
elaborate the carbon skeleton.

Handling, Stability & Safety (HSE)

Signal Word: DANGER

Hazard Class H-Code Statement
) ) Causes severe skin burns and
Skin Corrosion H314
eye damage.
Acute Toxicity H302 Harmful if swallowed.

Storage Protocol:

o Atmosphere: Store under inert gas (Argon or Nitrogen). Benzylamines absorb atmospheric

to form carbamates (white crusts).
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o Temperature: 2—8°C (Refrigerator).
» Incompatibility: Oxidizing agents, acid chlorides, anhydrides.

Self-Validating Safety Check: Before use, inspect the physical state. If the liquid appears cloudy
or has a white solid precipitate around the cap, it has likely reacted with

. Dissolve in DCM and wash with basic water (

) to regenerate the free base before use.

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 853000, (R)-4-bromo-alpha-methylbenzylamine (Analogous Structure Reference).
Retrieved from [Link]

e Hamblin, J. N., et al. (2005).Pyrazolo[3,4-b]pyridine compounds, and their use as PDE4
inhibitors. World Intellectual Property Organization, WO2005090354A1.

o Abdel-Magid, A. F,, et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium
Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. (Standard Protocol
Basis).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physical Characteristics & Synthetic
Utility of 2-Bromo-4-methylbenzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1440677/docs#technical-guide-physical-
characteristics-synthetic-utility-of-2-bromo-4-methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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